Cas no 2103193-15-1 (2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid)

• Product Name: 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid
• CAS No: 2103193-15-1
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 6218668
• PubChem ID: 165540022
• Update Time: 2025-06-10

2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid
• EN300-1633280
• 2103193-15-1

• Inchi： 1S/C12H14N2O4/c1-17-6-3-7-8(10(13)12(15)16)5-14-11(7)9(4-6)18-2/h3-5,10,14H,13H2,1-2H3,(H,15,16)
• InChI Key： MLYUESROPDEYOI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1NC=C2C(C(=O)O)N)OC

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid

Comprehensive Overview of 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid (CAS No. 2103193-15-1)

The compound 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid (CAS No. 2103193-15-1) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. Indole derivatives are widely recognized for their diverse biological activities, and this particular molecule, with its unique dimethoxy and acetic acid functional groups, has garnered attention in the scientific community. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key features of 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid is its structural resemblance to naturally occurring indole alkaloids, which are known for their therapeutic properties. The presence of the amino and carboxylic acid moieties enhances its solubility and bioavailability, making it a promising candidate for medicinal chemistry. Recent studies have highlighted its potential as a building block for synthesizing novel compounds with anti-inflammatory and antioxidant properties, aligning with the growing demand for natural product-inspired therapeutics.

In the context of current research trends, 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid is being investigated for its role in modulating enzyme activity and receptor interactions. For instance, its dimethoxyindole core is structurally similar to serotonin and melatonin analogs, which are critical in regulating mood and sleep cycles. This connection has spurred interest in its potential applications for mental health supplements and neuroprotective agents, topics that are highly searched in academic and consumer health forums.

The synthesis and characterization of CAS No. 2103193-15-1 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is essential for reproducible research outcomes. As the pharmaceutical industry shifts toward precision medicine, the demand for high-quality, well-characterized intermediates like this compound is expected to rise.

Another area of interest is the environmental and sustainable chemistry aspects of 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid. With increasing focus on green chemistry, researchers are exploring eco-friendly synthesis routes for such compounds. This aligns with broader societal concerns about reducing chemical waste and energy consumption, a topic frequently discussed in scientific and policy circles.

In summary, 2-amino-2-(5,7-dimethoxy-1H-indol-3-yl)acetic acid (CAS No. 2103193-15-1) represents a versatile and promising compound in modern research. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.